N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C19H20N4OS/c24-19(12-15-6-3-5-14-4-1-2-7-17(14)15)21-16-8-10-23(11-9-16)18-13-20-25-22-18/h1-7,13,16H,8-12H2,(H,21,24)
• InChI Key: XRDHKAJTAFTDQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CC2=CC=CC3=CC=CC=C32)C4=NSN=C4
• Molecular Formula: C19H20N4OS
• Molecular Weight: 352.5 g/mol

Description

N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(naphthalen-1-yl)acetamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It has been found to be effective in the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors.

Scientific Research Applications

Chemical Synthesis and Catalysis

N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(naphthalen-1-yl)acetamide derivatives are involved in chemical synthesis methods, highlighting their utility in generating complex molecules. For instance, the use of nano magnetite (Fe3O4) as a catalyst for the synthesis of derivatives involving piperidine and acetamide under ultrasound irradiation showcases an efficient and robust method for producing these compounds. The process benefits from clean methodologies, easy workup procedures, and high yields, indicating the chemical's significance in synthetic chemistry (Mokhtary & Torabi, 2017).

Potential Therapeutic Applications

Anti-HIV Properties

Research on acetamide derivatives has explored their applications as anti-HIV drugs. Density functional theory (DFT) studies on these derivatives have shown promising results, suggesting mechanisms of action and potential efficacy as anti-HIV agents (Oftadeh, Mahani, & Hamadanian, 2013). Furthermore, specific thiadiazol-5-ylthio acetamide (TTA) derivatives have been synthesized and evaluated as potent non-nucleoside HIV-1 reverse transcriptase inhibitors, demonstrating significant inhibitory activity against HIV-1 replication (Zhan et al., 2009).

Anti-Parkinson's Activity

Novel derivatives containing the thiadiazol structure have been synthesized and evaluated for their anti-Parkinson's activity. These compounds showed significant activity in in vitro and in vivo models, suggesting their potential use in treating Parkinson's disease. The research highlights the importance of the chemical's structural features in its pharmacological activity (Gomathy et al., 2012).

Material Science and Dyeing Performance

In material science, thiadiazole derivatives have been explored for their application in dyeing performance. The synthesis and characterization of these derivatives for their use in fibers and polymers indicate a potential avenue for the development of new dyes with specific properties (Malik et al., 2018).